8-Bromo-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
Overview
Description
“8-Bromo-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine” is a heterocyclic compound. It is also known as “8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride” with a molecular weight of 284.97 . The compound is a white solid .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H7BrClNO.ClH/c9-6-3-5 (10)4-7-8 (6)12-2-1-11-7;/h3-4,11H,1-2H2;1H
. This code provides a standardized way to represent the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound is a white solid . It should be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
8-Bromo-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine and its derivatives serve as versatile intermediates in organic synthesis. They have been used in the synthesis of a wide range of compounds through processes such as Friedel-Crafts reactions, Smiles rearrangement, and condensation reactions. For instance, 3,4‐Dihydro‐benz[1,3]oxazine derivatives have been obtained from 2‐acyl(or aroyl)‐cyanatobenzenes under Friedel-Crafts conditions via DIMROTH rearrangement, demonstrating the compound's role in creating structurally diverse molecules (Buttke, Ramm, & Niclas, 1993).
Catalysis
Some studies have explored the catalytic applications of related benzo[b][1,4]oxazine derivatives. For example, a copper complex bearing a TEMPO moiety, likely related to the structural framework of benzo[b][1,4]oxazines, has been shown to catalyze the aerobic oxidation of primary alcohols, highlighting the potential of these compounds in catalysis and green chemistry applications (Lu et al., 2008).
Pharmacological Activities
Derivatives of this compound have been investigated for their potential pharmacological activities. For example, novel 2H-benzo[b][1,4]oxazin-3(4H)-ones have been synthesized and tested for their inhibitory ability on platelet aggregation, with some compounds showing significant activity. This suggests their potential application in developing new therapeutics for diseases related to platelet aggregation (Tian et al., 2012).
Antimicrobial Activity
The antimicrobial activity of benzo[b][1,4]oxazin-3(4H)-one derivatives has also been studied, showing efficacy against both Gram-positive and Gram-negative bacteria. This points to the potential use of these compounds in creating new antimicrobial agents, which is critical in the face of growing antibiotic resistance (Fang et al., 2011).
Safety and Hazards
properties
IUPAC Name |
8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrClNO/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h3-4,11H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCFYTVGLBXSANX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=C(C=C2Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60626422 | |
Record name | 8-Bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60626422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
625394-67-4 | |
Record name | 8-Bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=625394-67-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60626422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.